5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

• IUPAC Name: 5-[(3,4-dimethoxyphenyl)-(4-methylpiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C19H24N4O3S/c1-12-6-8-22(9-7-12)16(13-4-5-14(25-2)15(10-13)26-3)17-18(24)23-19(27-17)20-11-21-23/h4-5,10-12,16,24H,6-9H2,1-3H3
• InChI Key: RMKJVQKWTMHLOK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(C2=CC(=C(C=C2)OC)OC)C3=C(N4C(=NC=N4)S3)O
• Molecular Formula: C19H24N4O3S
• Molecular Weight: 388.5 g/mol

Description

The compound contains several functional groups including a triazole ring, a thiazole ring, a piperidine ring, and methoxy groups. These functional groups are common in many biologically active compounds and could contribute to potential biological activities.

Molecular Structure Analysis

The compound has a complex structure with multiple rings. The presence of nitrogen in the triazole and piperidine rings, sulfur in the thiazole ring, and oxygen in the methoxy groups could allow for various interactions with biological targets.

Chemical Reactions Analysis

The compound could potentially undergo various chemical reactions due to the presence of the reactive triazole and thiazole rings. For example, the introduction of fluoro, chloro, and cyano groups at certain positions could enhance its biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure. For example, the presence of the methoxy groups could increase its lipophilicity, which could affect its absorption and distribution in the body.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of “5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol”:

Anticancer Research

5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol: has shown potential as an anticancer agent. Its structure allows it to interact with various cellular targets, inhibiting the proliferation of cancer cells. . The compound’s ability to induce apoptosis and inhibit angiogenesis makes it a promising candidate for further development in cancer therapy.

Antimicrobial Activity

This compound exhibits significant antimicrobial properties. It has been tested against a range of bacterial and fungal pathogens, showing strong inhibitory effects. . This makes it a valuable compound for developing new antibiotics and antifungal agents.

Neuroprotective Effects

Research has indicated that 5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol may have neuroprotective properties. . The compound’s ability to modulate neurotransmitter levels and reduce inflammation in the brain further supports its potential as a neuroprotective agent.

Anti-inflammatory Applications

The compound has demonstrated anti-inflammatory effects in various in vitro and in vivo models. . This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Antioxidant Properties

5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol: has been found to possess strong antioxidant properties. . This property is beneficial in preventing cellular damage and aging, and it could be utilized in developing supplements or drugs aimed at enhancing cellular health and longevity.

Cardioprotective Effects

Studies have shown that this compound can have cardioprotective effects. . The compound’s ability to modulate oxidative stress and inflammation in cardiac tissues contributes to its protective effects, making it a potential therapeutic agent for cardiovascular diseases.

Antidiabetic Potential

Research has indicated that 5-[(3,4-dimethoxyphenyl)(4-methylpiperidin-1-yl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol may have antidiabetic properties. . The compound’s ability to modulate glucose metabolism and improve pancreatic function suggests its potential use in managing diabetes.

Antiviral Activity

. Its mechanism of action involves inhibiting viral replication and enhancing the host’s immune response. This makes it a potential candidate for developing new antiviral therapies.

Mechanism of Action

Target of Action

It is known that triazole derivatives, which this compound is a part of, produce a variety of biological effects . They have structural characteristics that make it easier to bind with target molecules .

Mode of Action

Triazole derivatives are known to interact with their targets through hydrogen bonding . This interaction can lead to various changes in the target molecules, contributing to their biological effects .

Biochemical Pathways

The synthesis of β-heteroarylated carbonyl compounds, which include this compound, can be achieved through various reactions . These include the reaction between ketones, formaldehyde, and N-heterocycles, nucleophilic substitution of β-chloro or β- (dialkylammonium) ketones with nitrogen heterocycles, or conjugate addition of N-heterocycles to α,β-unsaturated ketones .

Result of Action

It is known that triazole derivatives can produce a variety of biological effects .

Future Directions

Future research could focus on further elucidating the biological activity of the compound and optimizing its structure for improved efficacy and safety.